Cas no 356066-46-1 (m-PEG3-aldehyde)

• Product Name: m-PEG3-aldehyde
• CAS No: 356066-46-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 2823593
• PubChem ID: 11240777
• Update Time: 2025-09-28

m-PEG3-aldehyde Chemical and Physical Properties

Names and Identifiers

• m-PEG3-aldehyde
• M-PEG3-CHO
• Propanal, 3-[2-(2-methoxyethoxy)ethoxy]-
• HY-124011
• 356066-46-1
• CS-0083864
• 3-[2-(2-methoxy-ethoxy)-ethoxy]-propionaldehyde
• SCHEMBL6470977
• DTXSID60459752
• AKOS040742006
• BP-23750
• DA-55667
• G76702
• 3-(2-(2-methoxyethoxy)ethoxy)propanal
• BS-33871
• OBRBOVOZENLKGQ-UHFFFAOYSA-N

• Inchi： 1S/C8H16O4/c1-10-5-6-12-8-7-11-4-2-3-9/h3H,2,4-8H2,1H3
• InChI Key： OBRBOVOZENLKGQ-UHFFFAOYSA-N
• SMILES： O(CCOC)CCOCCC=O

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.8Ų

Additional information on m-PEG3-aldehyde

m-PEG3-aldehyde (CAS No. 356066-46-1): A Versatile Building Block for Bioconjugation and Drug Delivery

m-PEG3-aldehyde (CAS No. 356066-46-1) is a highly valuable polyethylene glycol (PEG) derivative widely used in bioconjugation, drug delivery, and material science. This compound features a triethylene glycol (PEG3) spacer terminated with an aldehyde functional group, making it an essential reagent for coupling reactions with amines, hydrazides, and other nucleophiles. Its unique properties have made it a popular choice in pharmaceutical research, nanotechnology, and biotech applications.

The growing demand for PEG-based linkers like m-PEG3-aldehyde is driven by the increasing focus on targeted drug delivery and biocompatible materials. Researchers frequently search for terms such as "PEGylation reagents", "click chemistry linkers", and "bioconjugation tools", highlighting the importance of this compound in modern scientific applications. Its water solubility, low toxicity, and ability to enhance pharmacokinetics make it indispensable in developing next-generation therapeutics.

One of the key advantages of m-PEG3-aldehyde is its role in antibody-drug conjugates (ADCs), a rapidly expanding field in oncology research. The aldehyde group enables efficient conjugation to lysine residues on antibodies, while the PEG3 spacer provides flexibility and reduces steric hindrance. This has led to increased interest in PEGylated drug delivery systems, particularly for cancer treatment and diagnostic imaging.

Beyond pharmaceutical applications, m-PEG3-aldehyde finds use in material science for surface modification and hydrogel formation. The compound's ability to form stable Schiff base linkages makes it valuable for creating functionalized nanoparticles and biocompatible coatings. Recent studies have explored its potential in tissue engineering scaffolds and biosensor development, addressing current research trends in regenerative medicine and diagnostic technologies.

The synthesis and quality control of m-PEG3-aldehyde require careful attention to purity and stability. Proper storage conditions (typically at -20°C under inert atmosphere) are crucial to maintain the reactivity of the aldehyde functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and purity, ensuring reliable performance in sensitive applications.

Market trends indicate growing demand for PEG-based crosslinkers, with m-PEG3-aldehyde being particularly sought after for its optimal chain length and reactivity. The compound's compatibility with various bioconjugation strategies makes it a versatile tool in both academic and industrial settings. Recent innovations in nanomedicine and theranostic applications have further expanded its potential uses.

When working with m-PEG3-aldehyde, researchers should consider factors such as reaction pH, temperature, and molar ratios to achieve optimal conjugation efficiency. The compound's hydrophilic nature and low immunogenicity contribute to its widespread adoption in biological systems. These characteristics align with current industry priorities for developing safer and more effective therapeutic agents.

Future developments may focus on creating multifunctional PEG derivatives building upon the success of m-PEG3-aldehyde. The compound's established track record in drug delivery optimization and biomaterial engineering positions it as a foundation for innovative solutions in personalized medicine and advanced material design. As research continues to explore novel applications, m-PEG3-aldehyde remains at the forefront of bioconjugation chemistry.

For researchers seeking high-quality PEG reagents, understanding the specifications and handling requirements of m-PEG3-aldehyde is essential. The compound's CAS number (356066-46-1) serves as a unique identifier for procurement and regulatory purposes, while its systematic name provides precise chemical information. Proper documentation and characterization are critical for reproducible results in sensitive biological applications.

The versatility of m-PEG3-aldehyde extends to diagnostic applications, where it can be used to modify detection probes and imaging agents. Its ability to introduce PEG spacers while maintaining functional groups for further modification makes it invaluable in developing sophisticated diagnostic tools. This aligns with current healthcare trends toward precision medicine and early disease detection.

In conclusion, m-PEG3-aldehyde (CAS No. 356066-46-1) represents a critical tool in modern chemical biology and pharmaceutical development. Its unique combination of PEG properties and aldehyde reactivity addresses numerous challenges in drug formulation, biomaterial design, and diagnostic development. As scientific advancements continue to push boundaries in these fields, the importance of reliable and versatile building blocks like m-PEG3-aldehyde will only increase.